4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide

• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 4-(3,4-dimethylphenyl)sulfonyl-N-methyl-N-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O3S/c1-16-5-8-19(9-6-16)22(4)21(25)23-11-13-24(14-12-23)28(26,27)20-10-7-17(2)18(3)15-20/h5-10,15H,11-14H2,1-4H3
• InChI Key: DFLIJKGTUCPFCR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(C)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)C)C

Description

4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMPP is a piperazine derivative that has shown promising results in various scientific research studies due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has also been shown to modulate the activity of other neurotransmitter systems such as glutamate and GABA.
Biochemical and Physiological Effects:
4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has also been shown to increase neurogenesis in the hippocampus, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has several advantages for lab experiments. It has good solubility in water and organic solvents, which makes it easy to use in various experimental setups. 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide is also stable under various conditions, which makes it suitable for long-term storage. However, 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has some limitations for lab experiments. It is relatively expensive compared to other chemicals, and its synthesis method is complex and time-consuming.

Future Directions

There are several future directions for the study of 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential use in the treatment of psychiatric disorders such as schizophrenia and depression. Further research is also needed to fully understand the mechanism of action of 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide and its effects on various neurotransmitter systems.

Synthesis Methods

The synthesis of 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with N-methyl-N-(p-tolyl)piperazine in the presence of a base such as triethylamine or sodium hydroxide. The resulting product is then purified using column chromatography to obtain pure 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide. The synthesis method has been optimized to produce high yields of 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide with good purity.

Scientific Research Applications

4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties. 4-((3,4-dimethylphenyl)sulfonyl)-N-methyl-N-(p-tolyl)piperazine-1-carboxamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.